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Compound of Interest

Compound Name: Ferrous Iodide

Cat. No.: B1584420 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of ferrous iodide (FeI₂), an inorganic

compound with significant applications in chemical synthesis and research. It covers its

fundamental identifiers, physicochemical properties, experimental protocols for its preparation,

and its roles in various scientific fields.

Chemical Identifiers
Precise identification is critical in research and development. Ferrous iodide is known by

several names and is cataloged in numerous chemical databases. The following table

summarizes its key identifiers.[1][2][3][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1584420?utm_src=pdf-interest
https://www.benchchem.com/product/b1584420?utm_src=pdf-body
https://www.benchchem.com/product/b1584420?utm_src=pdf-body
https://en.wikipedia.org/wiki/Iron(II)_iodide
https://pubchem.ncbi.nlm.nih.gov/compound/Ferrous-Iodide
https://iofina.com/product/ferrous-iodide/
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/154872
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Type Value

CAS Number 7783-86-0

IUPAC Name Iron(II) iodide

Synonyms Ferrous iodide, Iron diiodide

EC Number 232-031-2

PubChem CID 82220

UNII F5452U54PN

InChI InChI=1S/Fe.2HI/h;2*1H/q+2;;/p-2

InChIKey BQZGVMWPHXIKEQ-UHFFFAOYSA-L

SMILES [Fe+2].[I-].[I-]

Molecular Formula FeI₂

Physicochemical Properties
The physical and chemical characteristics of ferrous iodide dictate its handling, storage, and

application. It is a hygroscopic solid that is sensitive to air and moisture.[1][5] The compound is

soluble in water, ethanol, and diethyl ether.[1][6][7] In solution and in the presence of moist air,

it undergoes rapid oxidation.[1][6]
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Property Value

Molar Mass 309.65 g/mol [1][6]

Appearance

White to off-white or grey powder; can also

appear as a red-violet to black solid or gray-

black powder.[1][2][6]

Density 5.315 g/cm³[1][6]

Melting Point 587 °C (1,089 °F; 860 K)[1][6]

Boiling Point 827 °C (1,521 °F; 1,100 K)[1][6]

Crystal Structure
Adopts the cadmium iodide (CdI₂) crystal

structure; Trigonal, space group P3m1.[1]

Magnetic Susceptibility (χ) +13,600·10⁻⁶ cm³/mol[1]

Experimental Protocols
The synthesis of high-purity ferrous iodide is crucial for its use in sensitive applications.

Anhydrous FeI₂ is extremely air-sensitive, and in situ preparation is often preferred to prevent

oxidation.[8]

Method 1: In Situ Synthesis in Acetonitrile

This method is advantageous as it avoids the handling of the highly air-sensitive anhydrous

FeI₂.[8]

Objective: To prepare a solution of iron(II) iodide for immediate use in a subsequent reaction.

Materials:

Iodine (I₂)

Iron powder (excess)

Acetonitrile (CH₃CN), anhydrous
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Schlenk flask with a Teflon stopcock

Procedure:

Add an excess of iron powder and a stoichiometric amount of iodine to a Schlenk flask.

Add 25 mL of anhydrous acetonitrile.

Seal the flask and heat the reaction mixture. The synthesis is typically complete in about

30 minutes.[8]

The resulting colorless solution of FeI₂ is then used directly for the next synthetic step,

such as the addition of a ligand.[8]

Method 2: Direct Reaction of Elements

This method produces anhydrous ferrous iodide directly.

Objective: To synthesize solid, anhydrous iron(II) iodide.

Materials:

Iron (Fe)

Iodine (I₂)

Procedure:

The reaction is carried out by heating iron and iodine together at a temperature of 500 °C.

[1]

The reaction proceeds according to the equation: Fe + I₂ → FeI₂.[1]

Method 3: Aqueous Preparation

This method is suitable for creating aqueous solutions of ferrous iodide.

Objective: To prepare an aqueous solution of FeI₂.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.mdpi.com/1420-3049/26/10/2998
https://www.mdpi.com/1420-3049/26/10/2998
https://www.benchchem.com/product/b1584420?utm_src=pdf-body
https://en.wikipedia.org/wiki/Iron(II)_iodide
https://en.wikipedia.org/wiki/Iron(II)_iodide
https://www.benchchem.com/product/b1584420?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

Iron filings

Iodine

Deionized water

Procedure:

Combine iron filings and iodine in water.[9]

Heat the mixture to facilitate the reaction. The solution will turn dark as the iodine reacts.

[9]

Continue heating until the purple color of the iodine disappears, indicating its consumption.

[9]

Filter the hot solution to remove excess iron and any solid impurities. The resulting green

filtrate is an aqueous solution of ferrous iodide.[9]

Crystalline hydrates can be precipitated from these solutions.[1]

Visualization of Synthetic Workflow
The general laboratory synthesis of ferrous iodide from its elements can be visualized as a

straightforward workflow.
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Caption: Workflow for the in situ synthesis of Ferrous Iodide.
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Applications in Research and Development
Ferrous iodide serves as a valuable reagent and catalyst in various chemical transformations.

Catalyst in Organic Reactions: It is widely used as a catalyst in organic chemistry.[1][3][6][10]

[11] Its applications include mediating C-N bond cross-coupling reactions and catalyzing

reductive ring-opening reactions.[12]

Precursor for Other Compounds: FeI₂ is used in the production of alkali iodides and in the

synthesis of other iron compounds.[6][10]

Coordination Chemistry: It serves as a precursor for synthesizing complex coordination

compounds, particularly with redox-active ligands.[8]

Safety and Handling
Proper handling of ferrous iodide is essential due to its chemical reactivity and potential

hazards.

General Hazards: The compound is harmful if swallowed, inhaled, or in contact with skin.[7]

[13][14] It causes skin irritation and serious eye irritation.[5][14][15]

Handling Precautions:

Handle under a dry, inert atmosphere (e.g., argon or nitrogen) in a well-ventilated area or

fume hood.[13][16]

Avoid breathing dust.[5][16]

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.[5][13][16]

Storage:

Store in a tightly sealed container in a cool, dry place.[13][16]

The material is hygroscopic and sensitive to air and light; protect from moisture and light.

[5][13]
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Incompatibilities: Avoid contact with strong acids, strong bases, and oxidizing agents.[5][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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